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Compound of Interest

Compound Name: 3,5-Difluorophenylacetic acid

Cat. No.: B011212 Get Quote

A Researcher's Guide to Safely Handling 3,5-
Difluorophenylacetic Acid
As a Senior Application Scientist, my priority is to empower you with the knowledge to conduct

your research safely and effectively. This guide provides essential, immediate safety and

logistical information for handling 3,5-Difluorophenylacetic acid. It is designed to be a

practical resource for researchers, scientists, and professionals in drug development, offering

procedural guidance that goes beyond a simple checklist. Our goal is to build your trust by

providing value that extends beyond the product itself, ensuring a culture of safety in your

laboratory.

Scientific Rationale: 3,5-Difluorophenylacetic acid is a valuable intermediate in

pharmaceutical and agrochemical synthesis.[1] Its fluorinated structure enhances reactivity and

solubility, contributing to improved metabolic stability and bioavailability in target molecules.[1]

However, this reactivity also necessitates a thorough understanding of its potential hazards to

mitigate risks.

Immediate Hazard Assessment
3,5-Difluorophenylacetic acid is classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[2][3]

Serious Eye Irritation (Category 2): Causes serious eye irritation.[2][3]
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Specific target organ toxicity — single exposure (Category 3): May cause respiratory

irritation.[2][3]

This solid, which can appear as a white to light yellow powder or crystal, requires careful

handling to avoid the generation of dust, which can be inhaled.[1][4]

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation[3][5]

Serious Eye Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation[3][5]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory tract

irritation

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation[3]

[5]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling of 3,5-Difluorophenylacetic
acid throughout its lifecycle in your laboratory.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.[6][7]

The container should be kept tightly closed.[2] It is recommended to store this compound at

room temperature.[1][8]

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is your first line of defense against exposure. The following

PPE is mandatory when handling 3,5-Difluorophenylacetic acid.
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Eye and Face Protection: Approved safety glasses with side shields are the minimum

requirement.[9] However, when there is a potential for splashing or dust generation, chemical

safety goggles and a face shield are necessary.[6][10]

Hand Protection: Chemically resistant gloves are essential.[9] While nitrile gloves are

commonly used in laboratories, it's crucial to be aware that many corrosive substances can

penetrate them.[10] For prolonged or direct contact, consider thicker, more robust gloves.

Always inspect gloves for any signs of degradation or puncture before use.

Body Protection: A standard lab coat should be worn.[10] If there is a significant risk of

splashing, a chemical-resistant apron over the lab coat is recommended.[10]

Respiratory Protection: All handling of 3,5-Difluorophenylacetic acid that may generate

dust should be conducted in a certified chemical fume hood to control exposure.[4][10] If a

fume hood is not available, a NIOSH/MSHA approved respirator may be required.[11]

Risk Assessment

PPE Selection

Assess Handling Task

Eye/Face Protection
Potential for splash/dust?

Hand ProtectionDirect contact?

Body Protection

Splash risk?

Respiratory Protection

Dust generation?

Goggles & Face Shield

Yes

Safety GlassesNo

Chemical Resistant GlovesYes

Chemical ApronYes

Lab Coat

No

Use in Fume Hood

Yes

Well-Ventilated Area

No
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Caption: PPE Selection Workflow for 3,5-Difluorophenylacetic Acid.

Handling and Experimental Procedures
Work Area: Always work in a well-ventilated area, preferably within a chemical fume hood,

especially when handling the solid form to prevent dust inhalation.[4][6]

Weighing: When weighing the solid, do so in a fume hood or a ventilated balance enclosure

to minimize dust exposure.

Dissolving: When dissolving the solid, be aware that this process can generate heat.[6]

Always add the acid to the solvent slowly while stirring.[10]

General Hygiene: Avoid contact with skin, eyes, and clothing.[12] Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling.[2]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11][13] Remove contact lenses if present

and easy to do.[2] Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[12] Seek medical attention if irritation develops

or persists.

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[2] If not breathing, give artificial respiration. If breathing is difficult, give oxygen.

[12] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[11][13] Rinse mouth with water.[12] Never give anything

by mouth to an unconscious person.[12] Seek immediate medical attention.

Spill Response
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Minor Spills: For small spills, wear appropriate PPE, and carefully sweep up the solid

material, avoiding dust generation.[14] Place the spilled material into a designated, labeled

waste container.[12] Clean the spill area with a suitable solvent and then wash with soap and

water.

Major Spills: In the event of a large spill, evacuate the area and prevent entry. Contact your

institution's environmental health and safety department for assistance.

Disposal Plan
Waste Collection: All waste containing 3,5-Difluorophenylacetic acid should be collected in

a clearly labeled, sealed container.[6]

Disposal Regulations: Dispose of contents and container in accordance with all local, state,

and federal regulations.[2][6] Do not dispose of down the drain.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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